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Introduction

CCZ01048 is a synthetic analogue of α-melanocyte-stimulating hormone (α-MSH), a naturally

occurring peptide hormone.[1][2] It is structurally defined as DOTA-4-amino-(1-carboxymethyl)

piperidine (Pip)-Nle-CycMSHhex.[3][4] Developed as a high-affinity ligand, CCZ01048
selectively targets the melanocortin 1 receptor (MC1R), which is significantly overexpressed in

the vast majority of malignant melanoma cells.[3] This specific targeting capability makes

CCZ01048 a promising candidate for the molecular imaging and radionuclide therapy of

melanoma.[1][3] When chelated with a positron-emitting radionuclide such as Gallium-68

(⁶⁸Ga), it enables highly sensitive visualization of melanoma tumors via Positron Emission

Tomography (PET).[3]

Core Mechanism of Action
The primary mechanism of action of CCZ01048 is centered on its function as a high-affinity

agonist for the melanocortin 1 receptor (MC1R), a G-protein coupled receptor (GPCR) on the

surface of melanocytes and melanoma cells.[1][5]

1.1 Receptor Binding and Internalization

The theranostic potential of CCZ01048 is initiated by its binding to MC1R on the melanoma cell

surface.[1] Following this high-affinity binding, the CCZ01048-MC1R complex is rapidly

internalized into the cell.[1][6] This internalization process is crucial for its application in

radionuclide therapy, as it traps the conjugated radioisotope inside the tumor cell, thereby
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maximizing the localized radiation dose delivered to the tumor while minimizing exposure to

surrounding healthy tissues. For PET imaging applications, this accumulation within the tumor

cells leads to a strong and persistent signal, enabling high-contrast visualization of tumor

lesions.[7] A blocking study involving the co-injection of excess non-radioactive Ga-labeled

CCZ01048 demonstrated a significant decrease in tumor uptake of the radiolabeled compound,

confirming that the accumulation is specifically mediated by MC1R.[8]
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Fig. 1: Mechanism of CCZ01048 at the cellular level.
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1.2 Downstream Signaling

As an α-MSH analogue, the binding of CCZ01048 to MC1R is expected to activate the

canonical Gαs-protein signaling cascade. This pathway involves the activation of adenylyl

cyclase, leading to an increase in intracellular cyclic adenosine monophosphate (cAMP).[5][9]

[10] Elevated cAMP levels subsequently activate Protein Kinase A (PKA) and downstream

transcription factors like CREB and MITF.[9][11] This cascade is the primary pathway regulating

melanin production and enhancing DNA repair mechanisms in normal melanocytes.[9][11][12]

While the primary utility of CCZ01048 in oncology is for targeted delivery and imaging, its

action as an agonist mimics the natural ligand and initiates this signaling pathway.
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Fig. 2: MC1R downstream signaling pathway activated by CCZ01048.
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Quantitative Pharmacological Data
The efficacy of CCZ01048 is supported by extensive in vitro and in vivo quantitative data.

Table 1: In Vitro Receptor Binding Affinity Binding affinity was determined using competitive

binding assays against various human melanocortin receptor subtypes.

Compound Receptor Ki (nM) Source

CCZ01048 MC1R (B16F10 cells) 0.31 [1][13]

natGa-CCZ01048 hMC1R 0.69 [14]

natGa-CCZ01048 hMC3R 83.9 [14]

natGa-CCZ01048 hMC4R 4.71 [14]

natGa-CCZ01048 hMC5R 31.7 [14]

Table 2: In Vitro and In Vivo Properties Key physicochemical and biological properties of

radiolabeled CCZ01048.

Parameter Value Cell/Model Source

Cellular Internalization ~55% after 120 min B16-F10 cells [14]

~62% after 240 min B16F10 cells [6]

In Vivo Stability
>93% intact at 15 min

p.i.
Mouse Blood Plasma [3][8]

34.0 ± 10.4% intact at

1 hr p.i.
Mouse Urine [14]

Partition Coefficient

(LogP)
-2.31 ± 0.08 Octanol/Buffer [6]

Blood Half-life 4.0 min B16F10 tumor mice [3]

Table 3: Biodistribution of ⁶⁸Ga-CCZ01048 in B16F10 Mouse Melanoma Model Uptake is

presented as the percentage of injected dose per gram of tissue (%ID/g) ± SD.
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Organ 1 hour p.i. 2 hours p.i. Source

Blood 0.22 ± 0.04 0.23 ± 0.03 [3][15]

Tumor 12.3 ± 3.3 21.9 ± 4.6 [3][7][15]

Kidney 4.7 ± 0.5 5.5 ± 0.4 [3][7][15]

Liver 0.21 ± 0.03 0.17 ± 0.02 [3][15]

Muscle 0.08 ± 0.02 0.10 ± 0.01 [3][15]

Bone 0.29 ± 0.06 0.55 ± 0.08 [3][15]

Thyroid 2.4 ± 0.6 1.8 ± 0.2 [3][7][15]

Table 4: Biodistribution of ⁶⁸Ga-CCZ01048 in SK-MEL-1 Human Melanoma Model Uptake is

presented as %ID/g ± SD. This model has lower MC1R expression than the B16F10 model.[4]

Organ 1 hour p.i. 2 hours p.i. Source

Tumor 6.42 ± 0.63 6.59 ± 1.31 [16]

Kidney - 5.34 ± 1.38 [16]

Thyroid - 1.82 ± 0.33 [16]

Intestine - 2.29 ± 1.24 [16]

Experimental Methodologies
Detailed protocols are crucial for the replication and validation of scientific findings.

3.1 Peptide Synthesis CCZ01048 is synthesized using standard solid-phase peptide synthesis

(SPPS) with Fmoc (9-fluorenylmethoxycarbonyl) chemistry.[16] The synthesis is typically

performed on an automated peptide synthesizer. The process involves the sequential coupling

of Fmoc-protected amino acids to a resin.[14] After the peptide chain is assembled, the DOTA

(1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) chelator is coupled to the N-

terminus.[14] Finally, the peptide is cleaved from the resin and deprotected simultaneously

using a cleavage cocktail, commonly containing trifluoroacetic acid (TFA).[14] The crude
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peptide is then purified to >95% purity using reverse-phase high-performance liquid

chromatography (HPLC).[14][16]

3.2 Radiolabeling with Gallium-68 Purified ⁶⁸Ga is obtained from a ⁶⁸Ge/⁶⁸Ga generator.[14]

The ⁶⁸Ga solution is mixed with a HEPES buffer to adjust the pH to approximately 5.4. The

DOTA-conjugated CCZ01048 peptide is then added to this buffered solution.[14] The reaction

is heated (e.g., microwave heating for 1 minute or conventional heating at 95°C for 15 minutes)

to facilitate the chelation of ⁶⁸Ga by the DOTA moiety.[6][14] The resulting ⁶⁸Ga-CCZ01048 is

purified using a C18 Sep-Pak cartridge to remove unchelated ⁶⁸Ga and other impurities.[6]

Radiochemical purity is confirmed by radio-HPLC to be >99%.[6]

3.3 In Vitro Competitive Binding Assay Binding affinity (Ki) is determined through competitive

displacement assays.[14]

Preparation: Human melanocortin receptor membranes (MC1R, MC3R, MC4R, MC5R) are

diluted in an assay buffer (e.g., 25 mM HEPES, 1.5 mM CaCl₂, 1 mM MgSO₄, 100 mM NaCl,

0.2% BSA, and protease inhibitors).

Incubation: The membranes are incubated with a known concentration of a radiolabeled

competitor ligand (e.g., [¹²⁵I]NDP-αMSH) and varying concentrations of the non-radioactive

test compound (natGa-CCZ01048).

Separation: The reaction is incubated (e.g., 1 hour at 37°C), after which the bound and free

radioligand are separated by rapid filtration through glass fiber filters.

Quantification: The radioactivity retained on the filters is measured using a gamma counter.

Analysis: The data are analyzed using non-linear regression to calculate the IC₅₀ value,

which is then converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.

3.4 Cellular Internalization Assay This assay quantifies the rate at which the radiolabeled

peptide enters the target cells.[6][14]

Cell Seeding: B16-F10 melanoma cells are seeded in 24-well plates and allowed to adhere

overnight.
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Incubation: A known amount of ⁶⁸Ga-CCZ01048 is added to each well, and the plates are

incubated at 37°C for various time points (e.g., 30, 60, 120, 240 minutes).

Fraction Collection:

Membrane-Bound Fraction: After incubation, the radioactive medium is removed. The cells

are washed with cold PBS and then treated with an acid buffer (e.g., 0.2 M acetic acid, 0.5

M NaCl, pH 2.6) on ice to strip the surface-bound radioligand.[14] This solution is

collected.

Internalized Fraction: The cells are then washed again and lysed (e.g., using trypsin or

NaOH) to collect the internalized radioactivity.[14]

Measurement: The radioactivity in both the membrane-bound and internalized fractions is

measured in a gamma counter.

Calculation: The percentage of internalization is calculated as (Internalized counts) /

(Internalized counts + Membrane-bound counts) × 100%.

Preclinical Evaluation Workflow
The development and validation of CCZ01048 as a theranostic agent follows a structured

preclinical workflow, progressing from initial design and synthesis to comprehensive in vivo

evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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